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Get Quote

A thorough understanding of the compound's properties is the foundation for selecting and troubleshooting

any purification method. The following table summarizes the key data for 2-Methyl-1-undecanol (CAS

10522-26-6).
Property Value Unit Source | Notes
Molecular Formula C12H260 - [1][2] [3]
Average Mass 186.33 - 186.34 g/mol [1][2] [3]
Boiling Point 245.46 - 250.85 °C (Estimates) [2] [3]
Melting Point 16.85 °C (Estimate) [2]
Density 0.8300 g/cm3 [2]
Refractive Index 1.4382 - [2]
logP (Octanol/Water) 3.756 - 4.759 - (Calculated/Estimated) [4] [2]
pKa 15.04 £ 0.10 - (Predicted) [2]
Vapor Pressure 1.33 kPa @ 397.03 K [4]
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Property Value Unit Source | Notes

Odor Balsam - [2]

Purification Methodologies & Selection Guide

While simple distillation is viable given the compound's boiling point, High-Performance Liquid
Chromatography (HPLC) offers high resolution for separating 2-Methyl-1-undecanol from complex
mixtures or closely related impurities. Its relatively high hydrophobicity (indicated by the logP value) makes

it a strong candidate for reversed-phase chromatography [5].

The following diagram outlines a logical workflow for selecting and troubleshooting a purification method

based on the compound's properties.
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Q1: During Reversed-Phase HPLC purification, my 2-methyl-1-undecanol peak is eluting too early,

leading to poor separation. What should I do?

¢ Problem: This typically indicates the mobile phase is too strong (too non-polar), not retaining the
hydrophobic compound on the column long enough.
e Solution:

o Adjust Mobile Phase: Decrease the initial concentration of the organic solvent (e.g.,
acetonitrile or methanol) in the mobile phase. Use a shallower gradient to improve separation
resolution [5].

o Verify Column: Ensure you are using a reversed-phase C18 column, which is ideal for
separating hydrophobic molecules like 2-methyl-1-undecanol.

Q2: I am considering distillation, but I'm concerned about thermal degradation given the high boiling

point (~250°C). How can I mitigate this?

¢ Problem: High temperatures over prolonged periods can decompose the compound.
e Solution:
o Vacuum Distillation: Perform the distillation under reduced pressure. This significantly lowers
the boiling point of the compound, minimizing the risk of thermal degradation.
o Short Path Distillation: Use a short-path distillation kit to reduce the time the compound is
exposed to heat.

Q3: Can HPLC be used for large-scale purification of this compound?

e Answer: Yes, HPLC is suitable for scaling up. Preparative and semi-preparative HPLC systems are
designed for this purpose. The scalability depends on the column size, system capacity, and flow
rates. For industrial-scale purification, process optimization is crucial for cost-effectiveness and yield

[5]-
Q4: How can I confirm the identity and purity of my purified 2-methyl-1-undecanol?

e Answer: Employ a combination of analytical techniques:

o Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for volatile compounds to check
purity and confirm molecular weight.

o Analytical HPLC/UPLC: Compare retention times with a known standard.

o NMR Spectroscopy: The definitive method for confirming molecular structure and assessing
chemical purity.

o IR Spectroscopy: The NIST database contains an IR spectrum for this compound that can be
used for verification [6].

o Refractive Index: Match the measured value against the known value of 1.4382 [2].
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Methodology: Reversed-Phase HPLC Protocol

This is a generalized protocol for purifying 2-methyl-1-undecanol using Reversed-Phase HPLC, which

should be optimized for your specific system.

Sample Preparation: Dissolve the crude sample in a suitable solvent, preferably the initial mobile
phase composition or a stronger solvent like pure methanol to ensure complete dissolution. Filter the
sample through a 0.45 pum (or smaller) syringe filter to prevent column clogging.
Column Selection: Use a reversed-phase C18 column. The particle size and column dimensions
(e.g., 5 um, 4.6 x 250 mm for analytical; 10 um, 20 x 250 mm for preparative) will depend on your
scale and resolution requirements.
Mobile Phase:

o Mobile Phase A: Water (HPLC grade).

o Mobile Phase B: Acetonitrile or Methanol (HPLC grade).
Method Development:

o Start with a scouting gradient, for example, from 70% B to 100% B over 20 minutes.

o Monitor separation using a UV detector (choose a low wavelength, e.g., 210-220 nm, for
detecting alcohols if no chromophore is present) or an Evaporative Light-Scattering Detector
(ELSD).

o Adjust the gradient slope and initial B concentration based on the elution time and peak shape
of the target compound.

Collection: On a preparative system, collect the effluent corresponding to the peak of 2-methyl-1-
undecanol. Analyze collected fractions by analytical HPLC or GC to confirm purity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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